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Compound of Interest

Compound Name: Monomelittoside

Cat. No.: B1662511 Get Quote

An In-depth Review of the Chemical Structure, Properties, and Biological Landscape

Abstract
Monomelittoside, a naturally occurring iridoid glycoside, has garnered interest within the

scientific community for its potential therapeutic applications. This technical guide provides a

comprehensive overview of Monomelittoside, detailing its chemical structure, physicochemical

properties, and known biological activities. This document is intended to serve as a

foundational resource for researchers, scientists, and drug development professionals engaged

in the exploration of novel therapeutic agents. It consolidates available data on its

characteristics and outlines experimental protocols for its study, aiming to facilitate further

investigation into its mechanism of action and potential clinical utility.

Chemical Structure and Properties
Monomelittoside is classified as an iridoid O-glycoside.[1] Its core structure consists of a

cyclopenta[c]pyran ring system attached to a glucose moiety.

Table 1: Chemical Identifiers of Monomelittoside
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Identifier Value Source

IUPAC Name

(2S,3R,4S,5S,6R)-2-

[[(1S,4aS,5R,7aR)-4a,5-

dihydroxy-7-

(hydroxymethyl)-5,7a-dihydro-

1H-cyclopenta[c]pyran-1-

yl]oxy]-6-

(hydroxymethyl)oxane-3,4,5-

triol

[2]

SMILES

C1=CO--INVALID-LINK--

O)O">C@HO[C@H]3--

INVALID-LINK--

CO)O)O">C@@HO

[2]

InChIKey
WVHRUHMGDQLMBZ-

KRWIWSHESA-N
[2]

CAS Number 20633-72-1 [2]

Synonyms Danmelittoside [2]

Table 2: Physicochemical Properties of Monomelittoside

Property Value Source

Molecular Formula C₁₅H₂₂O₁₀ [2][3]

Molecular Weight 362.33 g/mol [2][3]

Water Solubility (Predicted) 113 g/L [1]

logP (Predicted) -2.2 to -3.8 [1]

pKa (Strongest Acidic,

Predicted)
12.1 [1]

pKa (Strongest Basic,

Predicted)
-2.7 [1]
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Biological Activities and Signaling Pathways
While direct and extensive research on the specific biological activities of Monomelittoside is

limited, its classification as an iridoid glycoside suggests potential anti-inflammatory,

antioxidant, and anticancer properties, as these are common activities associated with this

class of compounds.[4][5][6] Further targeted studies are necessary to fully elucidate the

pharmacological profile of Monomelittoside.

Based on the known activities of related compounds, potential signaling pathways that

Monomelittoside may modulate include:

NF-κB Signaling Pathway: Many iridoid glycosides exhibit anti-inflammatory effects by

inhibiting the NF-κB pathway, a key regulator of inflammation.[7]

MAPK Signaling Pathway: The MAPK cascade is involved in cellular processes like

proliferation, differentiation, and apoptosis, and is a target for some natural products.[8][9]

Apoptosis Pathway: The induction of apoptosis is a common mechanism for the anticancer

activity of many natural compounds.[10][11]

Further research is required to confirm the interaction of Monomelittoside with these and other

signaling pathways.

Experimental Protocols
The following sections provide detailed methodologies for key experiments relevant to the

study of Monomelittoside.

Isolation and Purification
Monomelittoside has been reported in Rehmannia glutinosa and Stachys glutinosa.[2][12] A

general protocol for the isolation of iridoid glycosides from Rehmannia glutinosa using High-

Performance Liquid Chromatography (HPLC) is described below. This protocol can be adapted

and optimized for the specific isolation of Monomelittoside.

Experimental Workflow: Isolation of Iridoid Glycosides
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Workflow for Isolation of Iridoid Glycosides

Plant Material (Rehmannia glutinosa)

Extraction with 70% Ethanol

Concentration under reduced pressure

Partition with n-butanol

Column Chromatography (e.g., Diaion HP-20)

Preparative HPLC

Purity Analysis (Analytical HPLC, NMR, MS)

Pure Monomelittoside
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Caption: General workflow for the isolation and purification of iridoid glycosides.

Protocol:
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Extraction: The dried and powdered plant material is extracted with 70% ethanol at room

temperature. The extraction is typically repeated multiple times to ensure maximum yield.[5]

Concentration: The combined ethanol extracts are concentrated under reduced pressure to

obtain a crude extract.

Partitioning: The crude extract is suspended in water and partitioned successively with

solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol. Iridoid

glycosides are typically enriched in the n-butanol fraction.

Column Chromatography: The n-butanol fraction is subjected to column chromatography on

a suitable stationary phase, such as Diaion HP-20 or silica gel, with a gradient elution

system (e.g., methanol-water) to achieve initial separation.[13]

Preparative HPLC: Fractions containing Monomelittoside are further purified by preparative

High-Performance Liquid Chromatography (HPLC) on a C18 column with a suitable mobile

phase (e.g., acetonitrile-water gradient).

Purity Analysis: The purity of the isolated Monomelittoside is assessed by analytical HPLC,

and its structure is confirmed by spectroscopic methods such as Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS).

Spectroscopic Analysis
3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for the structural elucidation of Monomelittoside.

While a complete dataset for Monomelittoside is not readily available in the public domain,

general chemical shift ranges for iridoid glycosides can be referenced.[14][15]

3.2.2. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of

Monomelittoside. Electrospray ionization (ESI) is a common technique for the analysis of

iridoid glycosides. The fragmentation pattern typically involves the loss of the sugar moiety and

subsequent cleavages of the aglycone.[2][3]
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Logical Relationship: Spectroscopic Analysis for Structural Confirmation

Structural Confirmation via Spectroscopy

Isolated Compound

NMR Spectroscopy (1H, 13C, 2D) Mass Spectrometry (ESI-MS/MS)

Structure Elucidation

Confirmed Structure of Monomelittoside

Click to download full resolution via product page

Caption: The process of confirming the chemical structure of an isolated compound.

In Vitro Biological Assays
3.3.1. Antioxidant Activity (DPPH Assay)

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common method to evaluate the free

radical scavenging activity of a compound.

Protocol:

Prepare a stock solution of Monomelittoside in a suitable solvent (e.g., methanol or

DMSO).

Prepare a series of dilutions of the Monomelittoside stock solution.
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Prepare a fresh solution of DPPH in methanol.

In a 96-well plate, add the Monomelittoside dilutions and the DPPH solution.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm using a microplate reader.

Calculate the percentage of DPPH scavenging activity and determine the IC₅₀ value.[16][17]

3.3.2. Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is used to

assess the cytotoxic effect of a compound on cancer cell lines.

Protocol:

Seed cancer cells in a 96-well plate and allow them to adhere overnight.

Treat the cells with various concentrations of Monomelittoside for a specified period (e.g.,

24, 48, 72 hours).

Add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan

crystals.

Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or isopropanol).

Measure the absorbance at approximately 570 nm using a microplate reader.

Calculate the percentage of cell viability and determine the IC₅₀ value.[18][19]

3.3.3. Anti-inflammatory Activity (Nitric Oxide Inhibition Assay)

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO) in

lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).

Protocol:

Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.
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Pre-treat the cells with different concentrations of Monomelittoside for 1 hour.

Stimulate the cells with LPS (1 µg/mL) for 24 hours.

Collect the cell culture supernatant.

Determine the concentration of nitrite (a stable product of NO) in the supernatant using the

Griess reagent.

Measure the absorbance at 540 nm.

Calculate the percentage of NO inhibition.[20]

Signaling Pathway Analysis (Western Blot)
Western blotting can be used to investigate the effect of Monomelittoside on the

phosphorylation status and expression levels of key proteins in signaling pathways such as NF-

κB and MAPK.

Experimental Workflow: Western Blot Analysis
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Workflow for Western Blot Analysis

Cell Treatment with Monomelittoside

Protein Extraction

Protein Quantification (e.g., BCA assay)

SDS-PAGE

Transfer to Membrane (e.g., PVDF)

Blocking

Primary Antibody Incubation (e.g., anti-p-p65, anti-p-ERK)

Secondary Antibody Incubation (HRP-conjugated)

Chemiluminescent Detection

Image Analysis and Quantification
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Caption: A generalized workflow for performing Western blot analysis.

Protocol:

Treat cells with Monomelittoside and/or a stimulant (e.g., LPS or TNF-α).
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Lyse the cells to extract total protein.

Determine the protein concentration of the lysates.

Separate the proteins by SDS-PAGE and transfer them to a membrane.

Block the membrane to prevent non-specific antibody binding.

Incubate the membrane with a primary antibody specific to the protein of interest (e.g.,

phosphorylated p65 for NF-κB activation, or phosphorylated ERK for MAPK activation).

Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

Detect the protein bands using a chemiluminescent substrate and an imaging system.

Conclusion
Monomelittoside presents an interesting scaffold for further investigation in the field of drug

discovery. Its classification as an iridoid glycoside suggests a range of potential biological

activities that warrant detailed exploration. This technical guide has summarized the current

knowledge of its chemical structure and properties and has provided a framework of

experimental protocols to facilitate future research. In-depth studies are crucial to uncover the

specific mechanisms of action and to validate the therapeutic potential of Monomelittoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662511#monomelittoside-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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